calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate
calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate
Brand Name:
Vulcanchem
CAS No.:
161692-92-8
VCID:
VC0069337
InChI:
InChI=1S/2C17H14F2O3.Ca/c2*1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;/h2*2-7,9-10H,8H2,1H3,(H,21,22);/q;;+2/p-2
SMILES:
CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2]
Molecular Formula:
C34H26CaF4O6
Molecular Weight:
646.6 g/mol
calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate
CAS No.: 161692-92-8
Main Products
VCID: VC0069337
Molecular Formula: C34H26CaF4O6
Molecular Weight: 646.6 g/mol
![calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate - 161692-92-8](/images/no_structure.jpg)
| CAS No. | 161692-92-8 |
|---|---|
| Product Name | calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate |
| Molecular Formula | C34H26CaF4O6 |
| Molecular Weight | 646.6 g/mol |
| IUPAC Name | calcium;4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoate |
| Standard InChI | InChI=1S/2C17H14F2O3.Ca/c2*1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;/h2*2-7,9-10H,8H2,1H3,(H,21,22);/q;;+2/p-2 |
| Standard InChIKey | RGGUNEDYCJDNNU-UHFFFAOYSA-L |
| SMILES | CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2] |
| Canonical SMILES | CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2] |
| Synonyms | calcium 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxo-butanoate |
| PubChem Compound | 3074788 |
| Last Modified | Nov 11 2021 |
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